Cas no 1701-19-5 (8-Methyl-2-(trifluoromethyl)quinolin-4-ol)

• Product Name: 8-Methyl-2-(trifluoromethyl)quinolin-4-ol
• CAS No: 1701-19-5
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• MDL: MFCD00276592
• CID: 83899
• PubChem ID: 2775089
• Update Time: 2025-06-11

8-Methyl-2-(trifluoromethyl)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-8-METHYL-2-(TRIFLUOROMETHYL)QUINOLINE
• 8-METHYL-2-(TRIFLUOROMETHYL)4-QUINOLINOL
• 8-METHYL-2-(TRIFLUOROMETHYL)QUINOLIN-4-OL
• BUTTPARK 95\04-21
• 8-methyl-2-(trifluoromethyl)-1H-quinolin-4-one
• 8-Methyl-2-(trifluoromethyl)-4-quinolinol
• 2-trifluoromethyl-4-hydroxy-8-methylquinoline
• 4-Hydroxy-8-methyl-2-trifluormethylchinolin
• 4-Hydroxy-8-methyl-2-(trifluoromethyl)quinoline97%
• 4-Hydroxy-8-methyl-2-(trifluoromethyl)quinoline 97%
• FT-0618679
• CHEMBL1454792
• AKOS015842081
• SB68785
• MFCD00276592
• HMS2777L23
• Maybridge1_004880
• CCG-247640
• SCHEMBL2709066
• 1701-19-5
• 4-Quinolinol,8-methyl-2-(trifluoromethyl)-
• F83012
• MLS000850618
• CS-0206371
• A811166
• 4-hydroxy-8-methyl-2-(trifluoromethyl)quinoline, AldrichCPR
• SMR000456636
• DTXSID30379372
• AS-9161
• AKOS009158599
• HMS555F18
• DB-043806
• 8-Methyl-2-(trifluoromethyl)quinolin-4-ol

• MDL： MFCD00276592
• Inchi： 1S/C11H8F3NO/c1-6-3-2-4-7-8(16)5-9(11(12,13)14)15-10(6)7/h2-5H,1H3,(H,15,16)
• InChI Key： HLPDICBGZTVELB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=C(C)C=2N1)=O)(F)F

Computed Properties

• Exact Mass: 227.05600
• Monoisotopic Mass: 227.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.8

Experimental Properties

• Color/Form: Powder.
• Density: 1.34
• Melting Point: 125-131°C
• Boiling Point: 245.6°Cat760mmHg
• Flash Point: 102.4°C
• Refractive Index: 1.515
• PSA: 33.12000
• LogP: 3.26760
• Solubility: Not determined

8-Methyl-2-(trifluoromethyl)quinolin-4-ol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-41-37/38-25
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-Methyl-2-(trifluoromethyl)quinolin-4-ol

Introduction to 8-Methyl-2-(trifluoromethyl)quinolin-4-ol (CAS No. 1701-19-5)

8-Methyl-2-(trifluoromethyl)quinolin-4-ol (CAS No. 1701-19-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline class, which is known for its diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group and a methyl group in its structure imparts unique chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 8-Methyl-2-(trifluoromethyl)quinolin-4-ol is characterized by a quinoline ring system with specific substitutions. The quinoline nucleus, a heterocyclic aromatic compound, is a fundamental building block in many biologically active molecules. The introduction of the trifluoromethyl group at the 2-position and the methyl group at the 8-position significantly influences the compound's physical and chemical properties, such as solubility, stability, and reactivity.

In recent years, 8-Methyl-2-(trifluoromethyl)quinolin-4-ol has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its antimicrobial activity. Research has shown that this compound exhibits potent antibacterial and antifungal properties against a wide range of pathogens. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 8-Methyl-2-(trifluoromethyl)quinolin-4-ol effectively inhibits the growth of multidrug-resistant bacteria, making it a promising lead compound for the development of new antibiotics.

Beyond its antimicrobial properties, 8-Methyl-2-(trifluoromethyl)quinolin-4-ol has also been investigated for its anticancer potential. Several studies have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy. A recent publication in Cancer Research highlighted the ability of 8-Methyl-2-(trifluoromethyl)quinolin-4-ol to target specific signaling pathways involved in tumor progression.

The pharmacokinetic properties of 8-Methyl-2-(trifluoromethyl)quinolin-4-ol have also been evaluated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, suggesting its potential for further development into therapeutic agents. Additionally, the compound's low toxicity profile in animal models further supports its safety for clinical use.

In the context of drug discovery and development, 8-Methyl-2-(trifluoromethyl)quinolin-4-ol serves as an important scaffold for structure-based drug design. Its unique structural features provide a platform for the synthesis of analogs with enhanced biological activities and improved pharmacological properties. Researchers are actively exploring various modifications to optimize the compound's potency and selectivity for specific therapeutic targets.

The synthesis of 8-Methyl-2-(trifluoromethyl)quinolin-4-ol has been well-documented in the literature. Several synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. One common approach involves the condensation of 2-trifluoromethylbenzaldehyde with 8-methylaniline followed by cyclization to form the quinoline ring. These synthetic methods are robust and scalable, making them suitable for large-scale production.

In conclusion, 8-Methyl-2-(trifluoromethyl)quinolin-4-ol (CAS No. 1701-19-5) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, highlighting its importance in advancing our understanding of quinoline-based compounds.